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Compound of Interest

Compound Name: 3-Fluoro-2-iodopyridine

Cat. No.: B136646

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3-
Fluoro-2-iodopyridine (CAS No. 146141-04-0). The following procedural guidance is
designed to ensure the safe handling, use, and disposal of this compound in a laboratory
setting.

Hazard Identification and Classification

3-Fluoro-2-iodopyridine is classified as acutely toxic if swallowed.[1] While a comprehensive
Safety Data Sheet (SDS) for this specific compound is not readily available, data for similar
halogenated pyridines should be considered for a conservative approach to safety.

Signal Word: Warning[1]

Hazard Statements:

e H302: Harmful if swallowed[1]
Pictogram:

e GHSO07 (Exclamation Mark)[1]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling 3-Fluoro-2-iodopyridine.
The following table summarizes the recommended PPE.[2]
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PPE Category

Item

Specifications and
Remarks

Eye and Face Protection

Safety Glasses & Face Shield

Safety glasses with side
shields or chemical splash
goggles are mandatory.[3][4] A
face shield should be worn
over safety glasses when there

is a risk of splashing.[4][5]

Hand Protection

Chemical-resistant gloves

Butyl rubber or Viton® gloves
are recommended for
extended contact.[3][6] Nitrile
gloves are suitable for short-
term protection but should be
changed immediately upon
contact with the chemical.[2][4]
[5][7] Double gloving is
recommended for tasks with a

higher risk of exposure.[4]

Body Protection

Laboratory Coat

A flame-retardant lab coat
should be worn and fully
buttoned to cover as much
skin as possible.[4] Clothing
worn underneath should be
made of natural fibers like
cotton.[4]

Foot Protection

Closed-toe Shoes

Shoes that cover the entire

foot are required. Perforated
shoes, sandals, or open-toed
footwear are not permitted in

the laboratory.[4]

Respiratory Protection

Respirator

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood, to avoid inhalation

of vapors.[3] If engineering
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controls are insufficient, a

respirator may be required.[5]

[8]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

o Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.[4]
 Verify that the fume hood is functioning correctly.

¢ Inspect all PPE for damage before use and don it correctly.[4]

e Ensure an emergency eyewash station and safety shower are accessible and unobstructed.

[6]
2. Handling:

o Handle 3-Fluoro-2-iodopyridine in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.[3]

» Avoid direct contact with skin and eyes.[9]
» Keep containers tightly closed when not in use.[6][10]

e Store in a cool, dry, and well-ventilated area away from incompatible materials like strong
oxidizing agents and acids.[3][6]

3. Post-Handling:
» After handling, wash hands and any exposed skin thoroughly with soap and water.[4][11]
o Decontaminate the work surface and any equipment used.

» Remove and properly dispose of contaminated PPE.
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Disposal Plan

All waste materials, including the chemical itself and any contaminated items (e.g., gloves,
absorbent materials), must be treated as hazardous waste.[3][4]

1. Waste Segregation:

o Collect all waste containing 3-Fluoro-2-iodopyridine in a designated, properly sealed, and
clearly labeled hazardous waste container.[3]

» Do not mix this waste with other incompatible waste streams.[3]
2. Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the chemical name
"3-Fluoro-2-iodopyridine”.

« Indicate the associated hazards (e.g., Toxic).[3]
3. Storage:

» Store the waste container in a designated, well-ventilated, and secure satellite accumulation
area.[3]

4. Disposal:

» Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) department or a licensed disposal contractor.[9][12]

Emergency Procedures
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Exposure Route First Aid Measures

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.[10]
Skin Contact . . o
Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[12]

Rinse cautiously with water for several minutes.

[12] Remove contact lenses, if present and easy
Eye Contact ) o ) ]

to do. Continue rinsing.[12] Seek immediate

medical attention.

Move the person to fresh air and keep them
Inhalation comfortable for breathing.[12] If you feel unwell,

get medical advice/attention.[12]

Do NOT induce vomiting. Rinse mouth with
Ingestion water.[9] Call a physician or Poison Control

Center immediately.

For small spills, absorb the material with an
inert, non-combustible absorbent (e.g.,

Spill vermiculite, sand). For large spills, evacuate the
area and contact your institution's EHS

department immediately.[3]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 3-Fluoro-2-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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